Cas no 88176-30-1 (1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-)

1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)- structure
88176-30-1 structure
Product Name:1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-
CAS No:88176-30-1
MF:C15H18O5
MW:278.300425052643
CID:642030
PubChem ID:71410263
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-
    • 5-(2,4,6-trimethoxyphenyl)cyclohexane-1,3-dione
    • AKOS019913342
    • 88176-30-1
    • DTXSID20829952
    • Inchi: 1S/C15H18O5/c1-18-12-7-13(19-2)15(14(8-12)20-3)9-4-10(16)6-11(17)5-9/h7-9H,4-6H2,1-3H3
    • InChI Key: LGLRATQVXOKFBD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1C1CC(CC(C1)=O)=O)OC)OC

Computed Properties

  • Exact Mass: 278.11542367g/mol
  • Monoisotopic Mass: 278.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.8Ų
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